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Compound of Interest

Compound Name: Isopropenyl acetate

Cat. No.: B045723 Get Quote

Introduction

Acylation is a fundamental transformation in organic synthesis, crucial for the protection of

functional groups such as alcohols, phenols, amines, and thiols.[1][2] Traditionally, this is

achieved using reactive acylating agents like acid anhydrides or acyl chlorides. However, these

methods often generate corrosive and difficult-to-remove byproducts, such as carboxylic acids

or HCl. Isopropenyl acetate (IPA) has emerged as a superior, "greener" alternative for

acetylation.[3] Its primary advantage lies in the formation of acetone as the sole byproduct,

which is volatile and easily removed from the reaction mixture.[3] The reaction's efficiency is

significantly enhanced by Lewis acid catalysts, which activate the isopropenyl acetate,

enabling acylation under mild conditions. This document provides an overview of the

applications and protocols for Lewis acid-catalyzed acylation reactions using isopropenyl
acetate.

Mechanism of Action

The Lewis acid-catalyzed acylation with isopropenyl acetate proceeds through the activation

of the acylating agent. The Lewis acid (LA) coordinates to the carbonyl oxygen of isopropenyl
acetate, increasing the electrophilicity of the acyl carbon. This activation facilitates the

nucleophilic attack by a substrate (e.g., an alcohol, R-OH). The subsequent collapse of the

tetrahedral intermediate yields the acetylated product, acetone, and regenerates the Lewis acid

catalyst.
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Step 1: Catalyst Activation

Step 2: Nucleophilic Attack

Step 3: Product Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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